Cas no 2034595-15-6 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide
• CAS No: 2034595-15-6
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5552728
• Update Time: 2025-06-08

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C20H22N2O3/c1-14-5-3-4-6-19(14)25-13-20(24)21-12-18(23)16-7-8-17-15(11-16)9-10-22(17)2/h3-11,18,23H,12-13H2,1-2H3,(H,21,24)
• InChI Key： FRBPFVCLDAAUNC-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CC2=C(C=1)C=CN2C)(=O)COC1=CC=CC=C1C

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide (CAS No. 2034595-15-6): Structure, Applications, and Research Insights

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide (CAS No. 2034595-15-6) is a synthetic organic compound with a unique molecular structure that combines an indole moiety and a phenoxyacetamide group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a bioactive scaffold. The presence of both hydrophilic (hydroxyethyl) and lipophilic (indole and methylphenoxy) components enhances its versatility in drug design, particularly for targeting central nervous system (CNS) disorders and inflammatory pathways.

Recent studies highlight the growing interest in indole derivatives like 2034595-15-6, driven by their role in modulating serotonin receptors and other neurotransmitter systems. Researchers are exploring its potential as a lead compound for conditions such as neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine. The compound’s structural complexity also makes it a candidate for crystallography studies and computational modeling, addressing the demand for AI-driven drug discovery tools.

From a synthetic chemistry perspective, N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide exemplifies advancements in green chemistry protocols. Its synthesis often involves catalytic asymmetric reactions, a hotspot in sustainable pharmaceutical manufacturing. The CAS No. 2034595-15-6 is frequently cited in patents related to small-molecule therapeutics, reflecting its commercial relevance. Analytical techniques like HPLC and LC-MS are critical for purity assessment, a topic frequently searched by quality control professionals.

The compound’s mechanism of action remains under investigation, but preliminary data suggest interactions with G-protein-coupled receptors (GPCRs), a key focus in drug development forums. This aligns with user queries on "novel GPCR ligands" and "indole-based drug candidates". Additionally, its logP value and solubility profile are often discussed in ADMET prediction contexts, addressing frequent searches on pharmacokinetic optimization.

In summary, 2034595-15-6 represents a convergence of medicinal chemistry innovation and translational research. Its multifaceted applications—from neuroscience to catalysis—make it a compelling subject for both academic and industrial stakeholders. Future studies may explore its polypharmacology potential, a trending topic in multi-target drug discovery.